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Compound of Interest

Compound Name: 2,5-Diethylphenol

Cat. No.: B12804753 Get Quote

Disclaimer: Direct experimental data on the environmental fate and degradation of 2,5-
Diethylphenol is limited in publicly available scientific literature. This guide provides a

comprehensive overview based on the known properties of 2,5-Diethylphenol, data from

structurally similar compounds such as 2,5-dimethylphenol, and predictive models for the

environmental behavior of alkylphenols. The experimental protocols and degradation pathways

described are general to this class of compounds and should be considered as a framework for

future investigation of 2,5-Diethylphenol.

Introduction
2,5-Diethylphenol is an alkylated phenol that may be used as an intermediate in the synthesis

of antioxidants, resins, and other specialty chemicals.[1] The presence of alkylphenols in the

environment is a subject of scrutiny due to their potential for persistence and toxicity.

Understanding the environmental fate and degradation of 2,5-Diethylphenol is crucial for

assessing its potential environmental impact. This technical guide summarizes the available

information and predictive insights into its behavior in various environmental compartments.

Physicochemical Properties
The environmental partitioning and fate of a chemical are largely governed by its

physicochemical properties. The available data for 2,5-Diethylphenol are summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₄O [2]

Molecular Weight 150.22 g/mol [3]

CAS Number 876-20-0 [2]

Water Solubility
Predicted LogS: -2.63 (log

mol/L)
[3]

Octanol-Water Partition

Coefficient (log Kow)
Predicted: 2.517 [3]

Vapor Pressure
Predicted: 0.398 mmHg at

25°C
[4]

Environmental Fate
The environmental fate of 2,5-Diethylphenol can be predicted based on its physicochemical

properties and by analogy with related compounds.

Predicted Environmental Distribution
Quantitative Structure-Activity Relationship (QSAR) models and fugacity models are used to

predict the environmental distribution of chemicals.[5][6] Based on its predicted water solubility

and log Kow, 2,5-Diethylphenol is expected to exhibit moderate partitioning to soil and

sediment if released into the environment. Its vapor pressure suggests a potential for

volatilization from water surfaces, although its moderate log Kow indicates it will also associate

with organic matter in aquatic systems.

Persistence and Bioaccumulation
There is no specific experimental data on the persistence of 2,5-Diethylphenol. However,

information on similar compounds, like 2,5-dimethylphenol, suggests that it may be

biodegradable.[7] The predicted log Kow of 2.517 suggests a moderate potential for

bioaccumulation in aquatic organisms.[8]

Degradation Pathways
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The degradation of 2,5-Diethylphenol in the environment is expected to occur through a

combination of biotic and abiotic processes.

Biodegradation
Microbial degradation is a primary mechanism for the removal of phenolic compounds from the

environment. While specific studies on 2,5-Diethylphenol are lacking, the biodegradation of

other alkylphenols is well-documented. The general pathway involves the initial hydroxylation of

the aromatic ring, followed by ring cleavage.[9][10] For dialkylphenols, the position of the alkyl

groups can influence the rate and pathway of degradation.[11]

A hypothetical microbial degradation pathway for 2,5-Diethylphenol is proposed, starting with

hydroxylation and proceeding through catechol intermediates to ring cleavage.

2,5-Diethylphenol 3,6-DiethylcatecholMonooxygenase Ring Cleavage Products
(e.g., muconic acid derivatives)

Dioxygenase
(meta- or ortho-cleavage) Intermediates of

Central Metabolism
Further Metabolism CO2 + H2O

Click to download full resolution via product page

Hypothetical microbial degradation pathway for 2,5-Diethylphenol.

Photodegradation
Photodegradation in the atmosphere and in sunlit surface waters is another potential

degradation route for phenolic compounds.[12][13] The process is typically initiated by the

reaction with hydroxyl radicals (•OH), leading to the formation of phenoxy radicals and

subsequent ring hydroxylation or cleavage. The rate of photodegradation is influenced by

factors such as light intensity, pH, and the presence of other photosensitizing substances.[14]

[15]

Hydrolysis
Phenolic compounds are generally resistant to hydrolysis under typical environmental pH

conditions.[16] The ether linkage in some derivatives can be susceptible to hydrolysis, but the

C-C and C-O bonds in 2,5-Diethylphenol are stable to this degradation mechanism.[4][17]
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Standardized experimental protocols are available to assess the biodegradability and

photodegradation of chemicals. While not specific to 2,5-Diethylphenol, these methods are

applicable.

Biodegradation Testing
Ready biodegradability tests (e.g., OECD 301 series) are used as a screening tool to assess

the potential for rapid and complete biodegradation.[18] Inherent biodegradability tests (e.g.,

OECD 302 series) can be employed if a substance fails the ready biodegradability criteria.

These tests typically involve incubating the test substance with a microbial inoculum from

wastewater treatment plants or soil and monitoring the depletion of the parent compound or the

production of CO₂.[19][20]
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Results
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General experimental workflow for a biodegradation study.
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Photodegradation Testing
Photodegradation studies typically involve exposing an aqueous solution of the test compound

to a light source that simulates sunlight.[21] The concentration of the compound is monitored

over time using analytical techniques like HPLC or UV-Vis spectroscopy.[22][23][24] The

quantum yield, which is a measure of the efficiency of the photochemical process, can be

determined.

Ecotoxicity
Limited ecotoxicity data is available for 2,5-Diethylphenol. For its analogue, 2,5-

dimethylphenol, toxicity to aquatic organisms has been reported.[25] A comprehensive

environmental risk assessment for 2,5-Diethylphenol would require further ecotoxicological

testing.[26][27]

Conclusion and Future Directions
There is a significant knowledge gap regarding the environmental fate and degradation of 2,5-
Diethylphenol. While predictions based on its chemical structure and analogy to similar

compounds provide some initial insights, experimental studies are crucial for a definitive

assessment. Future research should focus on:

Conducting standardized ready and inherent biodegradability tests.

Performing photodegradation studies under environmentally relevant conditions.

Identifying degradation products and elucidating the specific metabolic pathways.

Generating ecotoxicity data for key aquatic and terrestrial organisms.

Such data will be essential for a comprehensive environmental risk assessment and to ensure

the safe use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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